Cas no 88373-27-7 (Benzaldehyde, 4-(tributylstannyl)-)

• Product Name: Benzaldehyde, 4-(tributylstannyl)-
• CAS No: 88373-27-7
• MF: C₁₉H₃₂OSn
• MW: 395.166785240173
• CID: 634941
• PubChem ID: 11349951
• Update Time: 2025-10-29

Benzaldehyde, 4-(tributylstannyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(tributylstannyl)-
• 4-tributylstannylbenzaldehyde
• DTXSID10463203
• SCHEMBL1356038
• 4-tributylstannyl benzaldehyde
• EN300-1153663
• 88373-27-7
• 4-(tributylstannyl)benzaldehyde
• SDKHMUMPGVDDAR-UHFFFAOYSA-N

• Inchi： 1S/C7H5O.3C4H9.Sn/c8-6-7-4-2-1-3-5-7;3*1-3-4-2;/h2-6H;3*1,3-4H2,2H3;
• InChI Key： SDKHMUMPGVDDAR-UHFFFAOYSA-N
• SMILES： [Sn](C1C=CC(C=O)=CC=1)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 396.147518g/mol
• Monoisotopic Mass: 396.147518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų

Additional information on Benzaldehyde, 4-(tributylstannyl)-

Comprehensive Overview of Benzaldehyde, 4-(tributylstannyl)- (CAS No. 88373-27-7)

Benzaldehyde, 4-(tributylstannyl)- (CAS No. 88373-27-7) is a specialized organotin compound widely utilized in organic synthesis and material science. Its unique structure, featuring a tributylstannyl group attached to the para position of benzaldehyde, makes it a valuable intermediate in cross-coupling reactions, such as the Stille reaction. This compound has garnered significant attention due to its role in constructing complex molecular architectures, particularly in pharmaceuticals and advanced materials.

The growing demand for 4-(tributylstannyl)benzaldehyde is driven by its applications in the development of bioactive molecules and optoelectronic materials. Researchers are increasingly exploring its potential in green chemistry and sustainable synthesis, aligning with global trends toward environmentally friendly processes. Its compatibility with palladium-catalyzed reactions further enhances its utility in high-efficiency catalytic systems, a topic frequently searched in academic and industrial circles.

One of the most common questions about CAS No. 88373-27-7 revolves around its stability and handling. Unlike simpler aldehydes, this compound requires careful storage under inert conditions to prevent degradation. Its moisture-sensitive nature necessitates the use of anhydrous solvents and glovebox techniques, a detail often highlighted in laboratory protocols. Additionally, its spectroscopic properties (e.g., NMR and IR data) are well-documented, aiding in quality control and structural verification.

In the context of drug discovery, Benzaldehyde, 4-(tributylstannyl)- serves as a key building block for introducing aromatic aldehydes into target molecules. Recent publications emphasize its role in synthesizing kinase inhibitors and antiviral agents, addressing current health challenges. This aligns with trending searches on "organic synthesis for drug development" and "tin-based reagents in medicine," reflecting its relevance in cutting-edge research.

From an industrial perspective, the compound's scalability is a critical consideration. Manufacturers optimize tributylstannyl derivatives for cost-effective production while minimizing tin waste, a concern under scrutiny in circular economy discussions. Analytical methods like HPLC and GC-MS are routinely employed to ensure purity, a topic frequently queried by quality assurance professionals.

Environmental and regulatory aspects of organotin compounds are also widely debated. While 88373-27-7 is primarily used in controlled settings, its ecological impact is mitigated through proper disposal protocols. This resonates with search trends on "safe handling of stannyl reagents" and "biodegradable alternatives to tin chemistry," showcasing the compound's intersection with eco-conscious research.

In material science, 4-(tributylstannyl)benzaldehyde contributes to the design of conductive polymers and OLED precursors. Its ability to form stable carbon-tin bonds enables precise functionalization of π-conjugated systems, a hot topic in "next-gen electronic materials" searches. Recent studies also explore its derivatives in photocatalysis, tapping into the booming interest in renewable energy technologies.

To summarize, Benzaldehyde, 4-(tributylstannyl)- (CAS No. 88373-27-7) bridges multiple disciplines, from medicinal chemistry to sustainable engineering. Its versatility and well-documented reactivity make it a staple in modern laboratories, while ongoing innovations ensure its continued relevance in addressing scientific and industrial challenges.